7-(Trifluoromethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-7-ol

• Molecular Formula: C12H13F3O
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 7-(trifluoromethyl)-5,6,8,9-tetrahydrobenzo[7]annulen-7-ol
• InChI: InChI=1S/C12H13F3O/c13-12(14,15)11(16)7-5-9-3-1-2-4-10(9)6-8-11/h1-4,16H,5-8H2
• InChI Key: KZZSZVBYZNCWIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC2=CC=CC=C21)(C(F)(F)F)O

Description

MFCD31735679 is a chemical compound with a unique structure and properties that make it significant in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD31735679 involves several steps, starting with the preparation of the precursor materials. The reaction conditions typically include controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield. The exact synthetic route can vary depending on the desired application and the availability of starting materials.

Industrial Production Methods: In an industrial setting, the production of MFCD31735679 is scaled up using large reactors and continuous flow systems. This allows for the efficient production of the compound in large quantities. The industrial process often involves optimization of reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions: MFCD31735679 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of MFCD31735679 include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of MFCD31735679 depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can introduce new functional groups into the compound.

Scientific Research Applications

MFCD31735679 has a wide range of applications in scientific research. In chemistry, it is used as a reagent for synthesizing other compounds. In biology, it may be used in studies involving enzyme interactions or cellular processes. In medicine, MFCD31735679 could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, it may be used in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of MFCD31735679 involves its interaction with specific molecular targets. These interactions can affect various pathways within a cell or organism, leading to the compound’s observed effects. The exact mechanism can vary depending on the application and the specific targets involved.

Comparison with Similar Compounds

Similar Compounds: Compounds similar to MFCD31735679 include those with similar structural features or reactivity. Examples include other derivatives with similar functional groups or those used in similar applications.

Uniqueness: What sets MFCD31735679 apart from similar compounds is its unique combination of properties, such as its reactivity, stability, and potential applications. This makes it a valuable compound for research and development in various fields.